2-(4-chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide

• IUPAC Name: 2-(4-chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C15H11Cl2NO3/c16-11-1-4-13(5-2-11)18-15(20)9-21-14-6-3-12(17)7-10(14)8-19/h1-8H,9H2,(H,18,20)
• InChI Key: JCPHBFCBAFOPKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)COC2=C(C=C(C=C2)Cl)C=O)Cl
• Molecular Formula: C15H11Cl2NO3
• Molecular Weight: 324.2 g/mol

Description

2-(4-Chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide, also known as CFCFPA, is a synthetic compound with a wide range of applications in scientific research. It is a member of the family of phenoxyacetamides, which are a group of compounds known for their strong acidity and antifungal properties. CFCFPA is an important tool for scientists due to its ability to interact with a variety of biological systems, including enzymes, proteins, and nucleic acids.

Scientific Research Applications

• Insecticidal Agents

  • Compounds derived from 2-(4-chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide have shown potential as insecticidal agents. Specifically, they have been tested against the cotton leafworm, Spodoptera littoralis, with some compounds exhibiting excellent results. This suggests a possible application in pest control in agriculture (Rashid et al., 2021).

• Dielectric Studies

  • Studies involving the hydrogen-bonded complexes formed by derivatives like formamide and acetamide with phenols (such as chlorophenol) have been conducted. These studies focus on understanding the dipole moments and proton acceptor abilities, which are crucial in the fields of molecular electronics and material science (Malathi et al., 2004).

• Anticancer, Anti-Inflammatory, and Analgesic Activities

  • Derivatives of 2-(4-chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide have been assessed for their potential in medical applications, particularly in anticancer, anti-inflammatory, and analgesic activities. Research suggests that certain compounds with halogens on the aromatic ring may be effective in these areas (Rani et al., 2014).

• Environmental Contaminant Analysis

  • This chemical has been implicated in studies related to environmental pollution, particularly in the degradation of contaminants in water. Research involving chlorophenols and their reaction under environmental conditions suggests a broader implication in environmental chemistry and pollution control (Matthews, 1990).

• Synthesis of Chemical Compounds

  • Research has been conducted on the synthesis of related compounds, which highlights the chemical's role in organic chemistry, particularly in the synthesis of complex molecules. Such studies contribute to the advancement of synthetic methodologies in chemistry (Teng Da-wei, 2011).